Cas no 2171592-20-2 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid
• CAS No: 2171592-20-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6246250
• PubChem ID: 165581152
• Update Time: 2025-05-19

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid
• 2171592-20-2
• EN300-1525672
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetyl}azetidine-2-carboxylic acid

• Inchi： 1S/C26H28N2O5/c29-24(28-13-12-23(28)25(30)31)14-16-6-5-11-22(16)27-26(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-23H,5-6,11-15H2,(H,27,32)(H,30,31)
• InChI Key： QONRAXDHICLOGK-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid

Recent Advances in the Study of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid (CAS: 2171592-20-2)

The compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid (CAS: 2171592-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the azetidine-2-carboxylic acid moiety makes it a valuable intermediate in peptide synthesis and drug development. Recent studies have focused on its synthesis, biological activity, and potential applications in targeting specific disease pathways.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the efficiency and scalability of production. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a purity of over 98%. This advancement is particularly significant for large-scale pharmaceutical production, where consistency and yield are critical factors.

In addition to its synthetic utility, the biological activity of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid has been explored in the context of enzyme inhibition. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain proteases involved in inflammatory pathways. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these findings and assess the compound's pharmacokinetic properties.

Another notable development is the incorporation of this compound into peptide-based drug delivery systems. Researchers have exploited its structural features to design prodrugs that enhance the bioavailability of therapeutic peptides. A recent study in Advanced Drug Delivery Reviews (2024) highlighted its role in improving the stability and cellular uptake of peptide drugs, particularly in oncology applications. The Fmoc group, in particular, has been shown to facilitate membrane penetration, thereby increasing the efficacy of the delivered therapeutics.

Despite these promising advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and off-target effects need to be thoroughly investigated. Ongoing research aims to address these concerns through structural modifications and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetyl}azetidine-2-carboxylic acid (CAS: 2171592-20-2) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications span from peptide synthesis to therapeutic development, with ongoing research uncovering new potentials. As the scientific community continues to explore its properties and applications, this compound is poised to play a significant role in the future of drug discovery and development.